Cas no 2432848-84-3 ((3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol)

• Product Name: (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol
• CAS No: 2432848-84-3
• MF: C₁₀H₁₂ClFO₂
• MW: 218.652485847473
• CID: 5074580
• Update Time: 2025-05-19

(3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol

• Inchi： 1S/C10H12ClFO2/c1-6(2)14-10-8(11)3-7(5-13)4-9(10)12/h3-4,6,13H,5H2,1-2H3
• InChI Key： BANNTKJYFUXEOF-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C=C(C=1OC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5

Additional information on (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol

Comprehensive Overview of (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol (CAS No. 2432848-84-3)

(3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol, with the CAS number 2432848-84-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of substituted phenylmethanols, characterized by the presence of chloro, fluoro, and isopropoxy functional groups. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol is driven by its potential applications in medicinal chemistry and material science. Researchers are exploring its utility in designing small-molecule inhibitors targeting specific enzymes or receptors, which aligns with the current trend of precision medicine. Additionally, its halogenated aromatic structure offers opportunities for further derivatization, making it a versatile building block in organic synthesis.

One of the most frequently asked questions about CAS 2432848-84-3 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step reactions involving halogenation, etherification, and reduction processes. Advanced techniques such as column chromatography and recrystallization are employed to achieve high purity, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, there is increasing demand for sustainable production methods for compounds like (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol. Researchers are investigating catalytic approaches and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis and reduced carbon footprint, topics that are highly relevant in today's scientific discourse.

The physicochemical properties of 2432848-84-3 also play a crucial role in its applications. Its moderate solubility in organic solvents and stability under standard conditions make it suitable for various formulation studies. Moreover, its molecular weight and logP value are often analyzed to predict its behavior in biological systems, a key consideration in drug discovery projects.

Another area of interest is the patent landscape surrounding (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol. Several patents highlight its use in herbicidal compositions and antifungal agents, reflecting its broad utility in agrochemicals. This has led to increased commercial interest, with suppliers offering the compound for research and development purposes.

From a safety perspective, handling CAS 2432848-84-3 requires standard laboratory precautions, including the use of personal protective equipment (PPE). While it is not classified as a hazardous material under most regulatory frameworks, proper risk assessment and waste disposal protocols are essential to ensure safe usage.

In summary, (3-Chloro-5-fluoro-4-isopropoxyphenyl)methanol (2432848-84-3) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional group diversity make it a valuable tool for researchers exploring new therapeutic targets and sustainable chemical processes. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovative technologies and solutions.